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Compound of Interest

(1R,2R)-(*)-1,2-
Compound Name: o
Diaminocyclohexane L-tartrate

cat. No.: B1312929

Application Note: Resolution of Racemic trans-1,2-
Diaminocyclohexane

Introduction

trans-1,2-Diaminocyclohexane (DACH) is a crucial chiral building block in asymmetric
synthesis, serving as a precursor for various Cz-symmetric ligands used in catalytic processes.
[1] The racemic mixture of trans-1,2-diaminocyclohexane can be efficiently separated into its
constituent (1R,2R) and (1S,2S) enantiomers through classical resolution. This process relies
on the formation of diastereomeric salts with a chiral resolving agent, most commonly tartaric
acid.[1][2] The differing solubilities of these diastereomeric salts allow for their separation by
fractional crystallization. This document provides a detailed protocol for the resolution of
racemic trans-1,2-diaminocyclohexane using L-(+)-tartaric acid and D-(-)-tartaric acid.

Principle of Resolution

The resolution of racemic trans-1,2-diaminocyclohexane is achieved by reacting the racemic
amine with an enantiomerically pure acid, such as L-(+)-tartaric acid. This reaction forms a pair
of diastereomeric salts: ((1R,2R)-diammoniumcyclohexane mono-(+)-tartarate) and ((1S,2S)-
diammoniumcyclohexane mono-(+)-tartarate). These diastereomers possess different physical
properties, including solubility, which enables their separation.[2][3][4] The less soluble
diastereomer crystallizes out of the solution and can be isolated by filtration. Subsequently, the

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1312929?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Trans-1,2-Diaminocyclohexane
https://en.wikipedia.org/wiki/Trans-1,2-Diaminocyclohexane
https://pubs.acs.org/doi/10.1021/ed075p1459
https://pubs.acs.org/doi/10.1021/ed075p1459
https://www.pharmtech.com/view/chiral-resolution-and-without-resolving-agents
https://chem.libretexts.org/Courses/Chabot_College/Chem_12A%3A_Organic_Chemistry_Fall_2022/06%3A_Stereoisomerism/6.08%3A_Resolution_(Separation)_of_Enantiomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

pure enantiomer of the diamine is liberated from the diastereomeric salt by treatment with a
base.

Experimental Protocols

Materials and Equipment:

e Racemic trans-1,2-diaminocyclohexane

e L-(+)-tartaric acid or D-(-)-tartaric acid

« Distilled water

e Glacial acetic acid

» Methanol

» Dichloromethane

e 4M Sodium hydroxide (NaOH) solution

¢ Round bottom flask (100 mL)

e Stirring apparatus

e Heating mantle or water bath

* Ice bath

e Vacuum filtration apparatus (Buchner funnel, filter flask)
o Separatory funnel

» Rotary evaporator

Protocol for the Resolution of (+)-trans-1,2-Diaminocyclohexane using L-(+)-Tartaric Acid:

¢ Diastereomeric Salt Formation:
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o In a 100 mL round bottom flask, dissolve 1.48 g (9.86 mmol) of L-(+)-tartaric acid in 5 mL
of distilled water with stirring at room temperature until complete dissolution.[5][6]

o To this solution, add 2.36 g (19.7 mmol) of racemic trans-1,2-diaminocyclohexane at a rate
that allows the reaction temperature to reach approximately 70°C.[5][6]

o Slowly add 0.96 mL (17 mmol) of glacial acetic acid to the resulting solution, ensuring the
temperature does not exceed 90°C. A white precipitate will form immediately.[5][6]

o Vigorously stir the slurry as it cools to room temperature.[5][6]

o Separation of the Diastereomeric Salt:

[e]

Cool the mixture in an ice bath to below 5°C.[5][6][7]

o

Collect the precipitate by vacuum filtration.[5][6][7]

[¢]

Wash the filter cake with 3 mL of cold water (5°C) and then with 5 x 3 mL of methanol.[5]
[61[7]

[¢]

The resulting white solid is (1R,2R)-1,2-diammoniumcyclohexane mono-(+)-tartarate.

o Liberation of the Free Amine:

[e]

Suspend the collected diastereomeric salt in 5 mL of dichloromethane.[5][6]

o

Add 3 mL of 4M NaOH solution and stir the mixture.[5][6]

[¢]

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

[¢]

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield (1R,2R)-1,2-diaminocyclohexane as a colorless oil.[5][6]

To obtain the (1S,2S)-enantiomer, D-(-)-tartaric acid can be used as the resolving agent, which
will preferentially crystallize the (1S,2S)-1,2-diammoniumcyclohexane mono-(-)-tartarate salt.[5]

[6]

Data Presentation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://www.researchgate.net/post/Any_resolution_technique_to_isolate_two_enantiomers_of_trans-1_2-diaminocyclohexane
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://www.researchgate.net/post/Any_resolution_technique_to_isolate_two_enantiomers_of_trans-1_2-diaminocyclohexane
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://www.researchgate.net/post/Any_resolution_technique_to_isolate_two_enantiomers_of_trans-1_2-diaminocyclohexane
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://chemrj.org/download/vol-4-iss-4-2019/chemrj-2019-04-04-106-109.pdf
https://www.researchgate.net/publication/342819436_A_Simple_and_Fast_Resolution_of_Racemic_Diaminocyclohexane_using_Tartaric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Specific
Resolving _ Rotation of Salt  Enantiomeric
Compound Yield of Salt ]
Agent [a]D2° (c=2 in Excess (ee)
H20)
(1R,2R)-1,2-
diammoniumcycl ) )
L-(+)-tartaric acid  90% +12.3° >99%
ohexane mono-
(+)-tartarate
(1S,2S)-1,2-
diammoniumcycl ) )
D-(-)-tartaric acid  90% -12.3° >99%

ohexane mono-

(-)-tartarate

Table 1: Summary of quantitative data for the resolution of racemic trans-1,2-
diaminocyclohexane. Data sourced from Hassan, Y. (2019).[5][6]
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Caption: Workflow for the resolution of racemic trans-1,2-diaminocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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